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Compound of Interest

Compound Name: Lead thiosulfate

Cat. No.: B083714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structural confirmation of two key lead(II)

thiosulfate species: the simple salt, lead(II) thiosulfate (PbS₂O₃), and the water-soluble

complex, hexasodium tetra(thiosulfato)plumbate(II) hexahydrate (Na₆[Pb(S₂O₃)₄]·6H₂O). The

structural elucidation of these compounds is crucial for understanding their chemical behavior

and potential applications. This document outlines the experimental data and methodologies

used to characterize their distinct structures.

Comparative Structural Data
The structural confirmation of lead(II) thiosulfate complexes relies on a combination of

analytical techniques, primarily X-ray crystallography for solid-state structures and

spectroscopic methods for both solid and solution-state characterization. Below is a summary

of the key structural data for PbS₂O₃ and Na₆[Pb(S₂O₃)₄]·6H₂O.
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Parameter
Lead(II) Thiosulfate
(PbS₂O₃)

Hexasodium
Tetra(thiosulfato)plumbate
(II) Hexahydrate
(Na₆[Pb(S₂O₃)₄]·6H₂O)

Molecular Formula PbS₂O₃[1] Na₆[Pb(S₂O₃)₄]·6H₂O[2]

Crystal System Orthorhombic
Data not available in provided

search results.

Space Group P b c a[1]
Data not available in provided

search results.

Unit Cell Parameters
a = 7.1801 Åb = 6.9197 Åc =

16.1154 Åα = β = γ = 90°[1]

Data not available in provided

search results.

Coordination Environment
Data not fully available in

provided search results.

The complex anion

[Pb(S₂O₃)₄]⁶⁻ is formed.[2]

Solubility in Water 0.03 g/100 cm³ (cold water)[1] Water-soluble[2]

Experimental Protocols
Synthesis of Lead(II) Thiosulfate Complexes
2.1.1. Synthesis of Lead(II) Thiosulfate (PbS₂O₃)

Lead(II) thiosulfate is typically synthesized via a precipitation reaction.[1][3]

Methodology: A common method involves the reaction of aqueous solutions of a soluble

lead(II) salt, such as lead(II) nitrate, with a solution of a thiosulfate salt, typically sodium

thiosulfate or calcium thiosulfate.[3]

Solutions of lead(II) nitrate and sodium thiosulfate are mixed.

A white precipitate of lead(II) thiosulfate forms.

The precipitate is washed, and the final product is obtained after concentration and

crystallization.[1]
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The precipitate can be dried in a vacuum.[3] It is noted that prolonged boiling of the

solution may cause the precipitate to turn gray.[3]

2.1.2. Synthesis of Hexasodium Tetra(thiosulfato)plumbate(II) Hexahydrate

(Na₆[Pb(S₂O₃)₄]·6H₂O)

The synthesis of this water-soluble complex involves specific reaction conditions to favor the

formation of the complex ion over the simple salt.

Methodology: The specific conditions for the synthesis of Na₆[Pb(S₂O₃)₄]·6H₂O have been

determined, though the detailed parameters are not available in the provided search results.

[2] The formation of this complex is indicative of the ability of the thiosulfate ion to act as a

ligand, forming coordination complexes with lead(II).[4][5]

Structural Characterization Techniques
2.2.1. Single-Crystal X-ray Diffraction

This is the definitive method for determining the crystal structure of solid compounds.

Application to PbS₂O₃: The crystal structure of PbS₂O₃ was determined by Christensen, A.

Norlund; Hazell, R. G.; Hewat, A. W.; O Reilly, K. P. J. in 1991, as referenced in PubChem.[1]

This technique provided the precise unit cell dimensions and space group.

2.2.2. Spectroscopic Methods

Spectroscopy is essential for confirming the coordination environment and functional groups

within the complexes.

Infrared (IR) and UV-Visible (UV-Vis) Spectroscopy: These techniques were used to

characterize the Na₆[Pb(S₂O₃)₄]·6H₂O complex.[2] IR spectroscopy can provide information

on the coordination of the thiosulfate ligand to the lead(II) center by observing shifts in the S-

O and S-S vibrational frequencies.

X-ray Phase Analysis: This was also employed in the characterization of

Na₆[Pb(S₂O₃)₄]·6H₂O to confirm the crystalline phase of the synthesized complex.[2]

2.2.3. Thermal Analysis
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Thermal analysis techniques, such as thermogravimetric analysis (TGA) and differential

scanning calorimetry (DSC), are used to study the thermal stability of the complexes and the

decomposition pathways.

Application to Na₆[Pb(S₂O₃)₄]·6H₂O: Thermal analysis was used to characterize this

complex, and thermolysis schemes were proposed based on the IR and mass spectra of the

decomposition products.[2]

Visualized Experimental Workflows
The following diagrams illustrate the general workflows for the synthesis and structural

confirmation of lead(II) thiosulfate complexes.
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Caption: Workflow for the synthesis and structural confirmation of lead(II) thiosulfate (PbS₂O₃).
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Synthesis of Na6[Pb(S2O3)4]·6H2O
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Caption: General workflow for the synthesis and characterization of the complex

Na₆[Pb(S₂O₃)₄]·6H₂O.

Conclusion
The structural confirmation of lead(II) thiosulfate complexes reveals a versatile coordination

chemistry for the thiosulfate ligand with lead(II). While lead(II) thiosulfate (PbS₂O₃) exists as a

simple, poorly soluble salt with a well-defined crystal structure, the formation of the water-

soluble complex Na₆[Pb(S₂O₃)₄]·6H₂O demonstrates the ability of thiosulfate to act as a

complexing agent. The characterization of these species requires a multi-technique approach,

with X-ray diffraction providing definitive structural information for crystalline solids and

spectroscopic and thermal analysis methods offering crucial insights into their coordination and

stability. Further research into the crystal structure of complex lead thiosulfates would provide

a more complete picture of the coordination possibilities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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